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Compound of Interest

Compound Name: Kynuramine dihydrobromide

Cat. No.: B15619052

Get Quote

For immediate reference, Kynuramine dihydrobromide is generally not classified as a

hazardous substance according to Regulation (EC) No. 1272/2008.[1] However, proper

disposal procedures should always be followed in a laboratory setting to ensure safety and

compliance with local regulations. This guide provides essential information for researchers,

scientists, and drug development professionals on the appropriate disposal of Kynuramine
dihydrobromide.

Safety and Handling Preamble
Before disposal, ensure that all personnel handling Kynuramine dihydrobromide are familiar

with its properties and have reviewed the Safety Data Sheet (SDS). While not classified as

hazardous, standard laboratory precautions should be observed. This includes wearing

appropriate personal protective equipment (PPE) such as safety glasses and gloves.

Quantitative Data Summary
For quick reference, the following table summarizes key data for Kynuramine
dihydrobromide.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15619052#bc-rfq
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15619052/docs?utm_src=pdf-body#proper-disposal-of-kynuramine-dihydrobromide-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 304-47-2 [1][2][3][4]

Molecular Formula C₉H₁₂N₂O · 2HBr [2][3]

Molecular Weight 326.03 g/mol [1][2][3][4]

Appearance Crystalline solid [4]

Solubility
Water: 50 mg/mL, clear to

slightly hazy
[4]

Storage Temperature -20°C [1][4]

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No.

1272/2008

[1]

Disposal Procedures
The appropriate disposal method for Kynuramine dihydrobromide depends on its form (solid

or aqueous solution) and the specific regulations of your institution and locality. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Characterization
The first critical step is to determine if the Kynuramine dihydrobromide waste is

contaminated with any hazardous materials. If it has been mixed with other chemicals, the

entire mixture must be treated as hazardous waste and disposed of accordingly.

Step 2: Disposal of Solid Kynuramine Dihydrobromide
For uncontaminated, solid Kynuramine dihydrobromide:

Consult Institutional Policy: Before proceeding, verify with your institution's EHS department

if there are any specific protocols for the disposal of non-hazardous chemical waste.
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Small Quantities: For small residual amounts, it may be permissible to dispose of them in the

regular laboratory trash, provided it is securely contained.

Secure Containment: Place the solid waste in a sealed, clearly labeled container. The label

should indicate the contents ("Kynuramine dihydrobromide, Non-Hazardous") and the date

of disposal.

Final Disposal: Dispose of the sealed container in the designated laboratory solid waste

stream as directed by your institution.

Step 3: Disposal of Aqueous Solutions of Kynuramine
Dihydrobromide
For uncontaminated, aqueous solutions of Kynuramine dihydrobromide:

Check Local Regulations: Sewer disposal regulations vary by location. Confirm with your

local wastewater treatment authority and your institution's EHS department if drain disposal

of this compound is permitted.

Dilution: If drain disposal is permitted, dilute the solution with a large amount of water (at

least 20 times the volume of the solution).

Neutralization (if necessary): While Kynuramine dihydrobromide is the salt of a weak base

and a strong acid, its solutions are not expected to be highly acidic. However, it is good

practice to check the pH of the solution. If it is outside the acceptable range for drain

disposal (typically between 5.5 and 9.5), neutralize it with a suitable acid or base.

Drain Disposal: Pour the diluted and, if necessary, neutralized solution down the drain,

followed by flushing with a copious amount of water.

Experimental Protocols
As Kynuramine dihydrobromide is not classified as a hazardous material, specific

experimental protocols for its degradation or neutralization prior to disposal are generally not

required. The primary "treatment" is dilution for aqueous solutions.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of

Kynuramine dihydrobromide.

Start: Kynuramine
dihydrobromide Waste

Is the waste mixed with
hazardous chemicals?

Dispose of as
Hazardous Waste

Yes

Is the waste solid or
aqueous solution?

No

Solid Waste Disposal

Solid

Aqueous Solution
Disposal

Aqueous

Consult Institutional EHS
for solid waste disposal policy

Consult Institutional EHS & Local
Regulations for drain disposal

Dispose in designated
solid waste stream

Is drain disposal
permitted?

Collect for chemical
waste pickup

No

Dilute with copious
amounts of water.

Neutralize if necessary.

Yes

Dispose down the drain
with running water
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Click to download full resolution via product page

Caption: Disposal decision workflow for Kynuramine dihydrobromide.

By following these guidelines and consulting with your institutional safety office, you can ensure

the safe and compliant disposal of Kynuramine dihydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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